Cas no 2109049-59-2 ((4-fluorocuban-1-yl)methanamine)

• Product Name: (4-fluorocuban-1-yl)methanamine
• CAS No: 2109049-59-2
• MF: C₉H₁₀FN
• MW: 151.18
• MDL: MFCD31705202
• CID: 5303399
• Update Time: 2026-03-10

(4-fluorocuban-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-fluorocuban-1-yl)methanamine
• (4-fluorocuban-1-yl)methanamine

• MDL： MFCD31705202
• Inchi： 1S/C9H10FN/c10-9-5-2-6(9)4-7(9)3(5)8(2,4)1-11/h2-7H,1,11H2
• InChI Key： PNRQQYFLVSRYQH-UHFFFAOYSA-N
• SMILES： C(C12C3C4C5(F)C(C14)C2C35)N

Additional information on (4-fluorocuban-1-yl)methanamine

Introduction to (4-Fluorocuban-1-yl)methanamine (CAS No. 2109049-59-2)

(4-Fluorocuban-1-yl)methanamine (CAS No. 2109049-59-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of fluorinated derivatives of cubane, a highly symmetrical and rigid molecule with a cubic structure. The introduction of a fluorine atom at the 4-position of the cubane framework, along with the presence of a methanamine group, imparts distinct chemical and biological characteristics to this compound.

The synthesis of (4-Fluorocuban-1-yl)methanamine involves several intricate steps, reflecting the challenges associated with manipulating the highly strained cubane core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities, making this compound more accessible for further research and development. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be efficient in constructing the complex cubane framework while introducing the fluorine substituent.

In terms of its physical and chemical properties, (4-Fluorocuban-1-yl)methanamine exhibits a high degree of thermal stability and solubility in common organic solvents. These properties are crucial for its application in various chemical reactions and biological assays. The presence of the fluorine atom also influences the electronic distribution within the molecule, potentially affecting its reactivity and binding affinity to biological targets.

The biological activities of (4-Fluorocuban-1-yl)methanamine have been the subject of several recent studies. Preliminary investigations have shown that this compound exhibits promising antiviral properties, particularly against certain RNA viruses. The unique structure of the cubane core, combined with the fluorine substitution, may contribute to its ability to interfere with viral replication processes. Additionally, studies have suggested that (4-Fluorocuban-1-yl)methanamine has potential as a lead compound for developing new antiviral agents.

Beyond antiviral applications, (4-Fluorocuban-1-yl)methanamine has also been explored for its potential as a drug delivery platform. The rigid and hydrophobic nature of the cubane framework can be leveraged to enhance the stability and bioavailability of therapeutic molecules. Researchers are investigating ways to functionalize this compound with various bioactive moieties to create multifunctional drug delivery systems.

The safety profile of (4-Fluorocuban-1-yl)methanamine is another critical aspect that has been evaluated in preclinical studies. Initial toxicity assessments indicate that this compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further extensive safety evaluations are necessary to ensure its suitability for clinical applications.

In conclusion, (4-Fluorocuban-1-yl)methanamine (CAS No. 2109049-59-2) represents an exciting area of research in both organic chemistry and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential development into novel therapeutic agents. Ongoing research efforts aim to optimize its synthesis, explore its full range of biological activities, and assess its safety profile for future clinical applications.